Cas no 193749-31-4 (Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis-)

• Product Name: Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis-
• CAS No: 193749-31-4
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• CID: 3861024
• PubChem ID: 652556
• Update Time: 2025-10-16

Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis-
• 3-[(2-cyanoethyl)(5-methyl-1,3,4-thiadiazol-2-yl)amino]propanenitrile
• 3-[2-cyanoethyl-(5-methyl-1,3,4-thiadiazol-2-yl)amino]propanenitrile
• 193749-31-4
• SR-01000321164-1
• SMR000008949
• AKOS000620096
• AG-690/11026029
• SR-01000321164
• 3-[(2-Cyano-ethyl)-(5-methyl-[1,3,4]thiadiazol-2-yl)-amino]-propionitrile
• MLS000028181
• HMS2183O23
• CHEMBL1594715

• Inchi： 1S/C9H11N5S/c1-8-12-13-9(15-8)14(6-2-4-10)7-3-5-11/h2-3,6-7H2,1H3
• InChI Key： BXWSDDLEGCHFGX-UHFFFAOYSA-N
• SMILES： C1(N(CCC#N)CCC#N)=NN=C(C)S1

Computed Properties

• Exact Mass: 221.07351655Da
• Monoisotopic Mass: 221.07351655Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 105Ų

Additional information on Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis-

Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- (CAS No. 193749-31-4)

Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- (CAS No. 193749-31-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a thiadiazole ring and nitrile groups. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and therapeutic agents.

The thiadiazole moiety is a well-known heterocyclic ring system that exhibits a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this ring in Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- enhances its pharmacological profile and makes it an attractive candidate for drug design and development. Recent studies have shown that compounds containing the thiadiazole ring can effectively target specific enzymes and receptors involved in disease pathways.

The nitrile groups in the compound are also significant contributors to its biological activity. Nitriles are known for their ability to form hydrogen bonds and participate in various chemical reactions. In the context of drug development, these groups can improve the solubility and bioavailability of the compound, making it more effective in vivo. Additionally, the nitrile functionality can be modified through various chemical transformations to optimize the compound's pharmacological properties.

Recent research has focused on the synthesis and biological evaluation of Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis-. A study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer drugs.

Another area of interest is the use of Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- as a lead compound for the development of new antibiotics. The increasing prevalence of antibiotic-resistant bacteria has led to a critical need for novel antimicrobial agents. Studies have shown that compounds containing the thiadiazole ring can effectively combat multidrug-resistant pathogens. The unique structure of Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- makes it a promising candidate for further investigation in this area.

In addition to its potential therapeutic applications, Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- has also been studied for its use as a synthetic intermediate in organic chemistry. The compound's reactivity and functional group diversity make it a valuable building block for the synthesis of more complex molecules. Researchers have utilized this compound as a starting material for the preparation of various derivatives with enhanced biological activities.

The synthesis of Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- typically involves multistep reactions that include the formation of the thiadiazole ring and subsequent functionalization steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its availability for both academic research and industrial applications.

In conclusion, Propanenitrile, 3,3'-[(5-methyl-1,3,4-thiadiazol-2-yl)imino]bis- (CAS No. 193749-31-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in modern drug discovery efforts.